Cas no 7475-32-3 ( )

• Product Name: &nbsp
• CAS No: 7475-32-3
• MF: C₁₆H₁₃BrO₆
• MW: 381.174824476242
• CID: 980206
• PubChem ID: 344318
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3,4-diacetyloxy-7-bromonaphthalen-1-yl) acetate
• AC1L80A5
• NSC401171
• NSC-401171
• 1,2,4-triacetoxy-6-bromonaphthalene
• 7475-32-3
• DTXSID90322400
•  

• Inchi： 1S/C16H13BrO6/c1-8(18)21-14-7-15(22-9(2)19)16(23-10(3)20)12-5-4-11(17)6-13(12)14/h4-7H,1-3H3
• InChI Key： FHOZUWIOHMSYAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=CC(=C2C=1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 379.98949
• Monoisotopic Mass: 379.98955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9
• LogP: 3.37820